Cas no 2228622-65-7 (methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228622-65-7
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6471372
• PubChem ID: 165705965
• Update Time: 2025-05-24

methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1740723
• 2228622-65-7

• Inchi： 1S/C9H15N3O2/c1-6(4-10)8-7(9(13)14-3)5-11-12(8)2/h5-6H,4,10H2,1-3H3
• InChI Key： YANWIAFTSGQPEX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1C(C)CN)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228622-65-7): A Comprehensive Overview

Methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2228622-65-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both an amine and a carboxylate group, make it a promising candidate for further investigation in drug discovery and development.

The pyrazole scaffold is a heterocyclic compound that has garnered considerable attention due to its broad spectrum of biological activities. Pyrazoles and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, compounds featuring an amine substituent on the pyrazole ring have shown particular promise in modulating various biological pathways. The specific substitution pattern in methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate contributes to its unique pharmacological profile, making it a valuable asset in the quest for novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). Pyrazole derivatives have emerged as effective scaffolds for designing such inhibitors due to their ability to bind to hydrophobic pockets within protein targets. The amine group in methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate provides a potential site for hydrogen bonding interactions with key residues in protein targets, enhancing binding affinity and specificity. This feature makes the compound an attractive candidate for further exploration in the development of targeted therapies.

Moreover, the carboxylate group in the molecule can participate in various non-covalent interactions, including electrostatic interactions and hydrogen bonding, which are crucial for achieving high binding affinity. These interactions are essential for stabilizing the binding of the compound to its target proteins, thereby increasing its efficacy as a therapeutic agent. The combination of these structural features makes methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate a versatile molecule with potential applications in multiple therapeutic areas.

Recent studies have highlighted the importance of pyrazole derivatives in modulating inflammatory pathways. In particular, compounds with amine substituents have been shown to inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate has been found to exhibit inhibitory activity against several inflammatory enzymes, suggesting its potential as an anti-inflammatory agent. This activity is particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The compound's structural similarity to known bioactive molecules also makes it a valuable tool for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding pockets on protein targets and design analogs of methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate with enhanced pharmacological properties. Such approaches can accelerate the discovery and optimization of novel drug candidates.

In addition to its potential therapeutic applications, methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate has also been explored as a chemical probe for understanding biological mechanisms. By studying its interactions with various biological targets, researchers can gain insights into key signaling pathways and cellular processes involved in health and disease. This information can be invaluable for developing new diagnostic tools and therapeutic strategies.

The synthesis of methyl 5-(1-aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently. The synthesis process also emphasizes green chemistry principles to minimize environmental impact and improve sustainability.

Evaluation of the pharmacokinetic properties of methyl 5-(1-amino-propan -2 - yl) - 1 -methyl - 1 H - pyrazole -4 -carbox ylate is crucial for determining its feasibility as a drug candidate. Studies have shown that this compound exhibits favorable solubility and metabolic stability, which are important factors for its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. These properties make it a promising candidate for further preclinical and clinical development.

The compound's potential side effects and toxicological profile are also areas of active investigation. Preliminary studies have indicated that methyl 5-(1-amino-propan -2 - yl) - 1 -methyl - 1 H - pyrazole -4 -carbox ylate is well-tolerated at tested doses, suggesting its safety profile is favorable. However, comprehensive toxicological studies are necessary to fully assess its potential risks before it can be considered for human use.

The future directions for research on methyl 5-(1-amino-propan -2 - yl) - 1 -methyl - 1 H - pyrazole -4 -carbox ylate include exploring its mechanism of action in greater detail and conducting preclinical studies to evaluate its efficacy in animal models of disease. Additionally, efforts are underway to develop novel analogs with improved pharmacological properties through structure-based drug design approaches.

In conclusion, methyl 5-(aminopropan-2-yl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No.2228622< strong>-65< strong>-7) is a structurally interesting compound with significant potential in pharmaceutical research and development. Its unique combination of structural features makes it a promising candidate for further exploration as a therapeutic agent or chemical probe. Continued research efforts will be essential to fully realize its potential in addressing various health challenges.